Cas no 941910-92-5 (1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 941910-92-5
• MF: C₁₉H₁₄FN₃O₄
• MW: 367.330567836761
• CID: 5500647
• Update Time: 2025-10-29

1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(3-fluorophenyl)methyl]-N-(3-nitrophenyl)-6-oxopyridine-3-carboxamide
• 1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H14FN3O4/c20-15-4-1-3-13(9-15)11-22-12-14(7-8-18(22)24)19(25)21-16-5-2-6-17(10-16)23(26)27/h1-10,12H,11H2,(H,21,25)
• InChI Key： GVHHGANCPPSSQC-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(F)=C2)C(=O)C=CC=1C(NC1=CC=CC([N+]([O-])=O)=C1)=O

Additional information on 1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to 1-(3-Fluorophenyl)methyl-N-(3-Nitrophenyl)-6-Oxo-1,6-Dihydropyridine-3-Carboxamide (CAS No. 941910-92-5)

1-(3-Fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 941910-92-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group, a nitrophenyl moiety, and a pyridine ring with a carboxamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its chemical properties, 1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide exhibits notable solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has been extensively studied, with findings indicating that it remains stable at room temperature and under standard laboratory conditions. However, exposure to strong acids or bases can lead to degradation, highlighting the importance of proper handling and storage protocols.

The biological activity of 1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has been the subject of numerous studies. Research has shown that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has also demonstrated promising antiproliferative activity against various cancer cell lines. In vitro studies have shown that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for further investigation as an anticancer agent.

The mechanism of action of 1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is not yet fully understood, but recent studies have provided valuable insights. It appears to interact with multiple cellular targets, including enzymes involved in inflammation and cell proliferation. One proposed mechanism involves the inhibition of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses and cell survival.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess its potential as a therapeutic agent.

In addition to its therapeutic applications, 1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide has also been explored for its use in diagnostic imaging. Its unique chemical structure allows for the attachment of radiolabels or fluorescent tags, making it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET) and fluorescence microscopy.

The environmental impact of 1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is another area of ongoing research. Studies have shown that it is biodegradable under certain conditions, but further investigation is needed to fully understand its fate in the environment and any potential ecological effects.

In conclusion, 1-(3-fluorophenyl)methyl-N-(3-nitrophenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 941910-92-5) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and biological activities make it an intriguing subject for further investigation, with promising implications for the development of new therapeutic agents and diagnostic tools.